2-bromo-6-[(Z)-hydroxyiminomethyl]phenol

• Molecular Formula: C7H6BrNO2
• Molecular Weight: 216.03 g/mol
• IUPAC Name: 2-bromo-6-[(Z)-hydroxyiminomethyl]phenol
• InChI: InChI=1S/C7H6BrNO2/c8-6-3-1-2-5(4-9-11)7(6)10/h1-4,10-11H/b9-4-
• InChI Key: WUMOCQYUOSVORL-WTKPLQERSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1)Br)O)/C=N\O
• Canonical SMILES: C1=CC(=C(C(=C1)Br)O)C=NO

Description

2-bromo-6-[(Z)-hydroxyiminomethyl]phenol is an organic compound that features a bromine atom, a hydroxyimino group, and a phenol group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-bromo-6-[(Z)-hydroxyiminomethyl]phenol can be achieved through several methods. One common approach involves the bromination of 2-hydroxybenzaldehyde followed by the formation of the oxime. The reaction conditions typically include the use of bromine or N-bromosuccinimide (NBS) as the brominating agent in the presence of a suitable solvent such as acetic acid or dichloromethane. The oxime formation is usually carried out by reacting the brominated product with hydroxylamine hydrochloride in an aqueous or alcoholic medium.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-bromo-6-[(Z)-hydroxyiminomethyl]phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The oxime group can be reduced to form amines.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or cyanides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN₃) or potassium thiocyanate (KSCN).

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of amines.

Substitution: Formation of various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2-bromo-6-[(Z)-hydroxyiminomethyl]phenol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-bromo-6-[(Z)-hydroxyiminomethyl]phenol involves its interaction with various molecular targets. The phenol group can participate in hydrogen bonding and π-π interactions, while the oxime group can form coordination complexes with metal ions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-bromo-4-hydroxybenzaldehyde
• 2-bromo-6-hydroxybenzaldehyde
• 2-bromo-6-nitrophenol

Uniqueness

2-bromo-6-[(Z)-hydroxyiminomethyl]phenol is unique due to the presence of both a bromine atom and a hydroxyimino group on the same benzene ring. This combination of functional groups imparts distinct chemical reactivity and potential biological activity, making it a valuable compound for various applications.